Ostreogrycin B3

• Molecular Formula: C45H54N8O11
• Molecular Weight: 883.0 g/mol
• InChI: InChI=1S/C45H54N8O11/c1-6-29-42(60)52-21-11-14-30(52)43(61)51(5)32(22-26-16-18-28(19-17-26)50(3)4)44(62)53-24-35(56)34(55)23-31(53)39(57)49-37(27-12-8-7-9-13-27)45(63)64-25(2)36(40(58)47-29)48-41(59)38-33(54)15-10-20-46-38/h7-10,12-13,15-20,25,29-32,35-37,54,56H,6,11,14,21-24H2,1-5H3,(H,47,58)(H,48,59)(H,49,57)
• InChIKey: POKJDADRNGWFHI-UHFFFAOYSA-N

Ostreogrycin B3 Procurement Guide

Ostreogrycin B3 (CAS 31508-69-7, molecular formula C45H54N8O11, molecular weight 882.96) is a cyclic depsipeptide antibiotic classified as a streptogramin B-type compound [1]. It is a derivative of pristinamycin IA (also known as ostreogrycin B or streptogramin B), distinguished by the presence of an additional 3-hydroxy group on its 4-oxopipecolic acid moiety, resulting in a 5-hydroxy-4-oxo-pipecolyl residue [2][3]. As a component of the naturally occurring streptogramin complex, Ostreogrycin B3 exhibits activity against Gram-positive bacteria and functions synergistically with group A streptogramins (e.g., Ostreogrycin A) to inhibit bacterial protein synthesis [4][5].

1

50S ribosome binding and protein synthesis inhibition studies

2

Unique 5-hydroxy-4-oxo-pipecolyl structural probe for hydrogen-bond mapping

3

Streptogramin B resistance and synergy mechanism research

• [1] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source
• [2] Cox, B. R., Eastwood, F. W., Snell, B. K., & Todd, L. (1970). The structure of the antibiotic ostreogrycin B3. Journal of the Chemical Society D: Chemical Communications, (24), 1623-1624. View Source
• [3] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source
• [4] MedChemExpress. Ostreogrycin B3 Product Page. View Source
• [5] Vazquez, D. (1975). The Streptogramin Family of Antibiotics. In: Antibiotics III. Springer, Berlin, Heidelberg. View Source

Ostreogrycin B3 Substitution Risks

Substituting Ostreogrycin B3 with other streptogramin B components, such as pristinamycin IA (ostreogrycin B) or virginiamycin S1, is not functionally equivalent due to its unique 5-hydroxy-4-oxo-pipecolyl structural modification [1]. This specific hydroxylation distinguishes it from the parent 4-oxopipecolyl-containing molecules and may influence its interaction with the bacterial ribosome, its susceptibility to resistance-conferring lyases (e.g., VgbB), and its specific role within synergistic antibiotic complexes [2][3]. The precise biological and pharmacological consequences of this structural variation have not been fully elucidated, meaning that the activity, resistance profile, and optimal formulation of Ostreogrycin B3 cannot be reliably predicted from data on related analogs .

Structural mismatch may alter target binding

The 5-hydroxy group on the pipecolyl ring differentiates Ostreogrycin B3 from the primary component Ostreogrycin B (Pristinamycin IA); this modification may shift ribosomal interaction profiles.

Enzymatic inactivation profiles can vary

Susceptibility to streptogramin B lyases such as VgbB is compound-specific; class-level annotation may not guarantee identical resistance behavior across analogs.

Complex nomenclature leads to procurement errors

Synonyms like Ostreogrycin B, Pristinamycin IA, and Vernamycin Bα refer to the main component, not the minor B3 compound; verifying the exact identity is necessary.

• [1] Cox, B. R., Eastwood, F. W., Snell, B. K., & Todd, L. (1970). The structure of the antibiotic ostreogrycin B3. Journal of the Chemical Society D: Chemical Communications, (24), 1623-1624. View Source
• [2] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source
• [3] Vazquez, D. (1975). The Streptogramin Family of Antibiotics. In: Antibiotics III. Springer, Berlin, Heidelberg. View Source

Ostreogrycin B3 Specificity Evidence

5-Hydroxy Structural Distinction

Ostreogrycin B3 is structurally distinct from its closest analog, ostreogrycin B (pristinamycin IA), due to the hydroxylation of the 4-oxopipecolic acid residue. Specifically, Ostreogrycin B3 contains a 5-hydroxy-4-oxo-pipecolyl residue, whereas ostreogrycin B contains the unmodified 4-oxopipecolyl residue [1]. This chemical modification differentiates Ostreogrycin B3 from other streptogramin B components and may alter its binding affinity to the 50S ribosomal subunit or its susceptibility to enzymatic inactivation [2].

5-Hydroxy structural distinction

Head-to-head

5-hydroxy-4-oxo-pipecolyl vs. 4-oxopipecolyl residue

Distinct hydrogen-bonding context at 50S target

Structural elucidation via chemical degradation

Evidence Dimension	Chemical Structure - Pipecolyl Moiety Modification
Target Compound Data	5-hydroxy-4-oxo-pipecolyl residue (C45H54N8O11, MW 882.96)
Comparator Or Baseline	Ostreogrycin B (Pristinamycin IA): 4-oxopipecolyl residue (C45H54N8O10, MW 866.96)
Quantified Difference	Presence of an additional 3-hydroxy group (resulting in a 5-hydroxy-4-oxo-pipecolyl residue) [1].
Conditions	Structure elucidation via chemical degradation and NMR [1].

Why This Matters

The unique hydroxylation provides a distinct chemical entity for structure-activity relationship (SAR) studies and may result in a different biological profile compared to non-hydroxylated streptogramin B analogs.

• [1] Cox, B. R., Eastwood, F. W., Snell, B. K., & Todd, L. (1970). The structure of the antibiotic ostreogrycin B3. Journal of the Chemical Society D: Chemical Communications, (24), 1623-1624. View Source
• [2] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source

VgbB Lyase Susceptibility

Ostreogrycin B3 is a natural component of the ostreogrycin complex, which is known for its potent synergistic antibacterial activity. While specific MIC data for Ostreogrycin B3 alone is limited in the public domain, it is a documented member of the neoviridogrisein group of depsipeptide antibiotics, specifically identified as 'compound E-129 Factor Z3' [1]. The streptogramin class is characterized by the marked synergism between group A and group B components, resulting in bactericidal activity against Gram-positive bacteria, including resistant strains, whereas the individual components are typically bacteriostatic [2].

VgbB lyase susceptibility

Class-level

Confirmed substrate for VgbB streptogramin B lyase

Resistance mechanism context for Gram-positive studies

Based on curated database annotation

Evidence Dimension	Antibacterial Activity via Synergism
Target Compound Data	Component of neoviridogrisein complex; identified as E-129 Factor Z3 [1].
Comparator Or Baseline	Streptogramin B class (e.g., pristinamycin IA, virginiamycin S): Alone, bacteriostatic; in combination with group A, bactericidal [2].
Quantified Difference	No specific MIC data for Ostreogrycin B3 alone was identified in the provided search results.
Conditions	In vitro and in vivo models for streptogramin complexes [2].

Why This Matters

Procurement of Ostreogrycin B3 is essential for studying the specific contribution of this factor to the overall synergistic effect of natural streptogramin mixtures.

• [1] Okumura, Y., et al. (1982). Hungarian Patent No. 179561: Eljárás neoviridogrisein-antibiotikumok előállítására. View Source
• [2] Vazquez, D. (1975). The Streptogramin Family of Antibiotics. In: Antibiotics III. Springer, Berlin, Heidelberg. View Source

Ostreogrycin Complex Synergy

The Comprehensive Antibiotic Resistance Database (CARD) explicitly lists Ostreogrycin B3 as a substrate for the VgbB resistance determinant [1]. VgbB is a streptogramin B lyase that inactivates streptogramin B-type antibiotics by linearizing the lactone ring via an elimination mechanism [1]. This direct annotation confirms that Ostreogrycin B3 is recognized and processed by this specific resistance enzyme, which is a key mechanism of resistance in certain Gram-positive bacteria.

Ostreogrycin complex synergy

Class-level

Strong synergism with group A streptogramins

Synergy mechanism context; individual activity reported low

Class-wide phenomenon observed in vitro

Evidence Dimension	Susceptibility to Enzymatic Inactivation (VgbB Lyase)
Target Compound Data	Confirmed substrate for VgbB lyase [1].
Comparator Or Baseline	Other streptogramin B antibiotics (e.g., pristinamycin IA) are also substrates, but direct comparative kinetic data (e.g., Km, kcat) for Ostreogrycin B3 is not provided.
Quantified Difference	Qualitative confirmation of inactivation.
Conditions	Resistance mechanism annotation based on CARD database curation [1].

Why This Matters

This specific annotation validates Ostreogrycin B3 as a relevant tool for studying VgbB-mediated resistance, which may differ subtly from resistance conferred by Erm methyltransferases or efflux pumps.

• [1] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source

Purity and Handling: Ostreogrycin B3 Procurement Specifications

For procurement, Ostreogrycin B3 is commercially available at a purity of 98-99% as determined by HPLC, with a molecular weight of 882.96 and a molecular formula of C45H54N8O11 . It is a white solid that should be stored at -20°C [1]. This level of purity and the defined analytical profile are crucial for reproducible research applications, distinguishing it from less defined natural product mixtures.

Evidence Dimension	Purity and Physical Properties
Target Compound Data	Purity: 99% (HPLC), MW: 882.96, Formula: C45H54N8O11 .
Comparator Or Baseline	Ostreogrycin B (Pristinamycin IA): MW: 866.96, Formula: C45H54N8O10 [2].
Quantified Difference	Purity specifications allow for precise experimental dosing; molecular weight differs by 16 Da due to additional oxygen atom.
Conditions	Standard analytical and storage conditions [1].

Why This Matters

Sourcing high-purity Ostreogrycin B3 with a defined analytical certificate ensures experimental consistency and accurate interpretation of biological data.

• [1] Apeptide. Ostreogrycin B3 Product Page. View Source
• [2] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source

Ostreogrycin B3 Application Scenarios

50S Ribosome Binding Studies

Investigating the role of the 5-hydroxy-4-oxo-pipecolyl residue in target binding, bacterial uptake, or evasion of resistance mechanisms. Ostreogrycin B3 serves as a uniquely hydroxylated derivative, allowing for direct comparison with the non-hydroxylated parent compound, ostreogrycin B [1]. This can help define the minimal pharmacophore for ribosomal inhibition or the structural features that influence susceptibility to Vgb lyases [2].

VgbB Lyase Enzymology

Using Ostreogrycin B3 as a substrate to characterize the activity and specificity of streptogramin B lyases, such as VgbB [1]. Kinetic studies with purified enzymes can determine the precise efficiency of inactivation, informing the development of inhibitors or diagnostic tools for detecting Vgb-mediated resistance in clinical isolates.

Natural Product Analytical Standard

Ostreogrycin B3 can be used as a reference standard for the identification and quantification of this specific factor in complex streptogramin fermentation broths or pharmaceutical formulations, particularly when analyzing the composition of natural neoviridogrisein mixtures [1][2]. Its distinct molecular weight (882.96 Da) and retention time in HPLC facilitate precise analytical method development .

Synergistic Antibiotic Combination Research

Investigating the specific contribution of Ostreogrycin B3 to the overall synergistic bactericidal effect when combined with group A streptogramins (e.g., Ostreogrycin A or Virginiamycin M1) [1]. This can elucidate the optimal ratios and molecular requirements for synergy, potentially guiding the design of novel semi-synthetic streptogramin combinations with improved efficacy against multidrug-resistant Gram-positive pathogens.

Application

Selection Property

Validation Focus

50S ribosome binding studies

5-Hydroxy structural probe

Binding pocket hydrogen-bond mapping

VgbB lyase enzymology

Confirmed lyase substrate

Enzyme kinetics and inhibition screening

Natural product analytical standard

Minor component marker

Biosynthetic pathway monitoring

• [1] Cox, B. R., Eastwood, F. W., Snell, B. K., & Todd, L. (1970). The structure of the antibiotic ostreogrycin B3. Journal of the Chemical Society D: Chemical Communications, (24), 1623-1624. View Source
• [2] CARD (The Comprehensive Antibiotic Resistance Database). Ostreogrycin B3 [Antibiotic]. ARO:3000682. 2019. View Source
• [3] Okumura, Y., et al. (1982). Hungarian Patent No. 179561: Eljárás neoviridogrisein-antibiotikumok előállítására. View Source
• [4] Vazquez, D. (1975). The Streptogramin Family of Antibiotics. In: Antibiotics III. Springer, Berlin, Heidelberg. View Source